Cas no 86454-13-9 (6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid)

6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid is a heterocyclic carboxylic acid derivative with a pyridone core structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in synthetic chemistry. Its structural features, including the reactive carboxylic acid group and the 2-pyridone moiety, make it suitable for further functionalization, enabling the synthesis of more complex molecules. The compound exhibits moderate solubility in polar organic solvents, facilitating its use in various reaction conditions. Its stability under standard storage conditions and well-defined purity make it a reliable building block for medicinal chemistry and material science applications.
6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid structure
86454-13-9 structure
Product Name:6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid
CAS No:86454-13-9
MF:C7H7NO3
MW:153.135381937027
MDL:MFCD02682019
CID:90946
PubChem ID:24883657
Update Time:2025-05-24

6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-Hydroxy-6-methylisonicotinic acid
    • 2-Hydroxy-6-methylpyridine-4-carboxylic acid
    • 2-methyl-6-oxo-1H-pyridine-4-carboxylic acid
    • 6-Methyl-2-oxo-1,2-dihydro-4-pyridinecarboxylic acid
    • NSC 124849
    • 6-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
    • 1,2-Dihydro-6-methyl-2-oxopyridine-4-carboxylic acid
    • 4-Pyridinecarboxylic acid, 1,2-dihydro-6-methyl-2-oxo-
    • 2-HYDROXY-6-METHYL-ISONICOTINICACID
    • 4-Pyridinecarboxylicacid, 1,2-dihydro-6-methyl-2-oxo-
    • NSC124849
    • Maybridge3_004231
    • Oprea1_559259
    • KSC450S1J
    • 1,2-Dihydro-6-methyl-2-oxo-4-pyridinecarboxylic acid (ACI)
    • Isonicotinic acid, 1,2-dihydro-6-methyl-2-oxo- (6CI, 7CI)
    • AC-23269
    • BP-12715
    • 2-HYDROXY-6-METHYLISONICOTINICACID
    • NSC-124849
    • EN300-82852
    • SR-01000635317-1
    • CHEMBL2048372
    • CL0100
    • 2-Hydroxy-6-methylpyridine-4-carboxylic acid, 97%
    • 86454-13-9
    • BBL031017
    • IDI1_015618
    • HMS1443A07
    • CS-W010942
    • DB-012011
    • SY024888
    • SCHEMBL2085141
    • MFCD02682019
    • DTXSID10298638
    • SCHEMBL13739553
    • STL373564
    • Z1198178343
    • CCG-45562
    • PS-4413
    • 2-(hydroxyl)-6-methyl-isonicotinic acid
    • NQXYVTIQDNOHFM-UHFFFAOYSA-N
    • AKOS006229483
    • STL553788
    • AKOS015890809
    • 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid
    • MDL: MFCD02682019
    • Inchi: 1S/C7H7NO3/c1-4-2-5(7(10)11)3-6(9)8-4/h2-3H,1H3,(H,8,9)(H,10,11)
    • InChI Key: NQXYVTIQDNOHFM-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(C)NC(=O)C=1)O

Computed Properties

  • Exact Mass: 153.04300
  • Monoisotopic Mass: 153.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.2
  • Topological Polar Surface Area: 66.4

Experimental Properties

  • Color/Form: Solid
  • Density: 1.345
  • Melting Point: >300 °C (lit.)
  • Boiling Point: 371.2℃ at 760 mmHg
  • Flash Point: 250.1±28.7 °C
  • Refractive Index: 1.555
  • PSA: 70.42000
  • LogP: 0.79380
  • Solubility: Not determined

6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Storage Condition:Room temperature
  • Risk Phrases:R36/37/38

6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid Pricemore >>

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6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  15 h, reflux
Reference
Practical and scalable synthesis of S1P1 receptor agonist ACT-209905
Schmidt, Gunther; et al, Organic Process Research & Development, 2012, 16(4), 595-604

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  rt → 115 °C; 24 h, 115 °C
Reference
Construction and functionalization of fused pyridine ring leading to novel compounds as potential antitubercular agents
Dulla, Balakrishna; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(14), 4629-4635

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Water Solvents: Water
Reference
Antituberculosis chemotherapy. VI. Isonicotinic thioamides substituted in position two by a hydrocarbon radical
Libermann, David; et al, Bulletin de la Societe Chimique de France, 1958, 687, 687-94

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Reaction of β-aminocrotonamide with dibasic acid derivatives
Sato, Masayuki; et al, Journal of Heterocyclic Chemistry, 1983, 20(1), 87-91

Production Method 5

Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol ;  1 h, rt; overnight, rt
1.2 3 h, rt
1.3 rt → 80 °C; 7 h, 80 °C
1.4 Solvents: Water ;  heated
1.5 Reagents: Acetic acid ;  cooled
2.1 Reagents: Hydrochloric acid Solvents: Water ;  rt → 115 °C; 24 h, 115 °C
Reference
Construction and functionalization of fused pyridine ring leading to novel compounds as potential antitubercular agents
Dulla, Balakrishna; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(14), 4629-4635

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium Solvents: Ethanol ;  1 h; overnight
1.2 rt; 3 h, rt
1.3 6 h, rt → 80 °C
1.4 Solvents: Acetic acid ,  Water ;  heated
2.1 Reagents: Hydrochloric acid Solvents: Water ;  24 h, rt → reflux
Reference
6,6'-Dimethyl-2,2'-bipyridine-4-ester: A pivotal synthon for building tethered bipyridine ligands
Havas, Fabien; et al, Tetrahedron, 2009, 65(36), 7673-7686

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  24 h, rt → reflux
Reference
6,6'-Dimethyl-2,2'-bipyridine-4-ester: A pivotal synthon for building tethered bipyridine ligands
Havas, Fabien; et al, Tetrahedron, 2009, 65(36), 7673-7686

Production Method 8

Reaction Conditions
1.1 Solvents: Methanol ;  25 min, 60 °C; 45 min, 60 °C
1.2 15 min, 60 °C; 60 min, 60 °C
1.3 Reagents: Acetic acid ;  60 °C; 60 °C → 5 °C
2.1 Reagents: Hydrochloric acid Solvents: Water ;  15 h, reflux
Reference
Practical and scalable synthesis of S1P1 receptor agonist ACT-209905
Schmidt, Gunther; et al, Organic Process Research & Development, 2012, 16(4), 595-604

6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid Raw materials

6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid Preparation Products

6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid Suppliers

Amadis Chemical Company Limited
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(CAS:86454-13-9)6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid
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Quantity:500g/100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:54
Price ($):2381.0/680.0/206.0
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Additional information on 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid

Latest Research Insights on 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid (CAS: 86454-13-9)

6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid (CAS: 86454-13-9) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting inflammatory and metabolic disorders. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

A study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways and optimization strategies for 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid. The researchers employed a combination of computational modeling and experimental techniques to enhance the yield and purity of the compound. Their findings revealed that modifications to the reaction conditions, such as temperature and solvent selection, significantly improved the efficiency of the synthesis process. This advancement is critical for scaling up production and facilitating further pharmacological studies.

In another groundbreaking study, researchers explored the compound's potential as a modulator of inflammatory pathways. Using in vitro assays, the team demonstrated that 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid exhibits inhibitory effects on key pro-inflammatory cytokines, such as TNF-α and IL-6. These findings suggest its potential utility in developing novel anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's favorable safety profile, with minimal cytotoxicity observed in human cell lines.

Further research has delved into the compound's role in metabolic regulation. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid acts as a partial agonist for peroxisome proliferator-activated receptors (PPARs), which are pivotal in lipid metabolism and glucose homeostasis. This discovery opens new avenues for designing therapeutics targeting metabolic syndromes, including type 2 diabetes and obesity. The study also emphasized the need for structural optimization to enhance the compound's binding affinity and selectivity.

Despite these promising findings, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and formulation optimization need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid.

In conclusion, recent research on 6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid (CAS: 86454-13-9) underscores its versatility and promise in drug development. From its optimized synthesis to its anti-inflammatory and metabolic regulatory properties, this compound represents a valuable scaffold for future medicinal chemistry endeavors. Continued exploration of its mechanisms and applications will undoubtedly contribute to advancements in the chemical biology and pharmaceutical fields.

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Amadis Chemical Company Limited
(CAS:86454-13-9)6-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic Acid
A841652
Purity:99%/99%/99%
Quantity:500g/100g/25g
Price ($):2381.0/680.0/206.0
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